7-[2-(1-azepanyl)-2-oxoethyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[2-(azepan-1-yl)-2-oxoethyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C15H21N5O3/c1-17-13-12(14(22)18(2)15(17)23)20(10-16-13)9-11(21)19-7-5-3-4-6-8-19/h10H,3-9H2,1-2H3
• InChI Key: CQAUDEAYZJAZRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)N3CCCCCC3
• Molecular Formula: C15H21N5O3
• Molecular Weight: 319.36 g/mol

Description

Synthesis Analysis

The synthesis of closely related compounds involves complex reactions, including the reaction of aminoazirines with malonimides, leading to diazepine derivatives, which upon further reduction or ring contraction yield various cyclic compounds. These synthetic pathways provide insights into the possible methods for synthesizing the compound of interest, emphasizing the versatility and reactivity of related chemical structures (Scholl, Bieri, & Heimgartner, 1978).

Molecular Structure Analysis

Structural analysis of similar compounds, such as doxofylline, reveals a complex network of hydrogen bonds forming dimers, which further link into a three-dimensional structure. These insights into molecular interactions and structure are crucial for understanding the molecular configuration and potential binding mechanisms of the target compound (Chen, Tu, Shu, Ma, & Jin, 2007).

Chemical Reactions and Properties

The reactivity of similar purine derivatives with various ligands and ions has been studied, demonstrating the coordination through nitrogen and sulfur or oxygen atoms, indicating the compound's potential reactivity and interaction with other chemicals (Shaker, 2011).

Physical Properties Analysis

Although specific studies on the physical properties of "7-[2-(1-azepanyl)-2-oxoethyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione" were not found, related research on purine derivatives highlights the importance of crystalline structure, solubility, and other physical properties in determining the compound's applicability and behavior in various environments.

Chemical Properties Analysis

The chemical properties of purine derivatives, such as their electrochemical behavior and interaction with light, have been explored. These studies provide valuable information on the redox characteristics, photochemical reactions, and potential applications of these compounds in various chemical and pharmaceutical contexts (Gavrilova et al., 2012).